Cas no 28691-76-1 (Phosphonium,triphenyl(1E)-1-propen-1-yl-, bromide (1:1))

• Product Name: Phosphonium,triphenyl(1E)-1-propen-1-yl-, bromide (1:1)
• CAS No: 28691-76-1
• MF: C₂₁H₂₀BrP
• MW: 383.2612657547
• CID: 273044
• PubChem ID: 10714966
• Update Time: 2025-04-19

Phosphonium,triphenyl(1E)-1-propen-1-yl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Phosphonium,triphenyl(1E)-1-propen-1-yl-, bromide (1:1)
• triphenyl-[(E)-prop-1-enyl]phosphanium,bromide
• (2-methylvinyl)(triphenyl)phosphonium bromide
• (E)-prop-1-en-1-yltriphenylphosphonium bromide
• (E)-prop-1-en-1-yl-triphenylphosphonium bromide
• (E)-triphenyl(prop-1-enyl)phosphonium bromide
• NSC289922
• Phosphonium, bromide, (E)-
• propenyl(triphenyl)phosphonium bromide
• CHEMBL1993585
• SCHEMBL3963166
• 7301-94-2
• Triphenyl(prop-1-en-1-yl)phosphoniumbromide
• 28691-76-1
• Triphenyl(prop-1-en-1-yl)phosphonium bromide
• NSC-289922

• Inchi： 1S/C21H20P.BrH/c1-2-18-22(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21;/h2-18H,1H3;1H/q+1;/p-1/b18-2+;
• InChI Key： DEQBDPCMPVARSX-QMUAEARGSA-M
• SMILES： [Br-].[P+](/C=C/C)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 303.1304
• Monoisotopic Mass: 382.04860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0